Cas no 1105225-79-3 (N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1105225-79-3
• MF: C₂₀H₁₆Cl₂N₄O₃
• MW: 431.272042274475
• CID: 5913181
• PubChem ID: 30859509
• Update Time: 2025-10-29

N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• F5333-0116
• AKOS024507514
• 2-(1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(4-chlorophenyl)hydrazinecarboxamide
• 1105225-79-3
• 1-(4-chlorophenyl)-3-[[1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]urea
• VU0642448-1
• N-{[(4-chlorophenyl)carbamoyl]amino}-1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16Cl2N4O3/c21-14-6-8-16(9-7-14)23-20(29)25-24-18(27)17-5-2-10-26(19(17)28)12-13-3-1-4-15(22)11-13/h1-11H,12H2,(H,24,27)(H2,23,25,29)
• InChI Key： BJFRMHWCAACPAM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=CC=C(C(NNC(NC2C=CC(=CC=2)Cl)=O)=O)C1=O

Computed Properties

• Exact Mass: 430.0599458g/mol
• Monoisotopic Mass: 430.0599458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1105225-79-3)

N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1105225-79-3, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring multiple functional groups, makes it a subject of intense research for its potential therapeutic applications.

The molecular formula of N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide underscores its complexity and the diversity of its chemical properties. The presence of 4-chlorophenyl and 3-chlorophenyl substituents, along with the carbamoylamino and dihydropyridine moieties, contributes to its unique reactivity and biological profile. These structural elements are critical in determining the compound's interaction with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in developing novel molecules that can modulate biological pathways associated with various diseases. N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has emerged as a compound of interest due to its potential to interact with key enzymes and receptors involved in these pathways. The dihydropyridine core, in particular, is well-known for its role in cardiovascular and neurological applications, further enhancing the compound's significance.

Recent studies have begun to explore the pharmacological properties of this compound, focusing on its ability to inhibit or activate specific biological targets. The 4-chlorophenyl and 3-chlorophenyl groups are particularly noteworthy, as they can influence the compound's binding affinity and selectivity. By modifying these substituents, researchers aim to optimize the compound's pharmacokinetic and pharmacodynamic profiles, making it more effective in therapeutic settings.

The synthesis of N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, coupled with purification methods like column chromatography, are essential in obtaining the desired product. These methodologies ensure that the final compound meets the stringent requirements for further biological testing.

Beyond its synthetic considerations, the biological activity of N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a focal point of research. Preliminary studies suggest that this compound may exhibit properties relevant to treating conditions such as inflammation and neurodegeneration. The ability of the dihydropyridine moiety to interact with calcium channels is particularly intriguing, as it opens up possibilities for applications in cardiovascular medicine.

The development of new pharmaceuticals often involves a thorough evaluation of a compound's safety and efficacy. N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is currently undergoing preclinical studies to assess its potential side effects and therapeutic benefits. These studies are crucial in determining whether the compound can progress to human clinical trials. The outcomes of these trials will provide valuable insights into the compound's potential as a therapeutic agent.

In conclusion, N-{(4-chlorophenyl)carbamoylamino}-1-(3-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1105225-79-3) is a promising compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activity and pharmacological properties, this compound may play a crucial role in the development of novel treatments for human diseases.